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Compound of Interest

3,5-Dibromopyridine-4-carboxylic
Compound Name: o
aci

Cat. No.: B083429

Essential Safety and Handling Guide for 3,5-
Dibromopyridine-4-carboxylic Acid

This guide provides crucial safety and logistical information for the handling and disposal of
3,5-Dibromopyridine-4-carboxylic acid, tailored for researchers, scientists, and professionals
in drug development. The following procedures are designed to ensure a safe laboratory
environment.

Synonym(s): 3,5-Dibromoisonicotinic acid CAS Number: 13958-91-3 Molecular Formula:
CeH3BrNO2 Molecular Weight: 280.90 g/mol

Hazard Identification and Classification

3,5-Dibromopyridine-4-carboxylic acid is a hazardous substance that requires careful
handling.[1] Based on available safety data, it is classified as follows:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]
» Skin Irritation (Category 2): Causes skin irritation.[1][2]

» Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[1][2]
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o Respiratory Sensitization (Category 1): May cause allergy or asthma symptoms or breathing

difficulties if inhaled.

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[2][3]

Signal Word: Danger

Hazard Pictograms:

lwsalt text

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to minimize

exposure and ensure personal safety.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[1][4]

Protects against splashes and
dust.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a fully-
buttoned lab coat or chemical-

resistant apron.[1][5]

Prevents skin contact and
irritation.[1][2]

Respiratory Protection

Use in a well-ventilated area,
preferably a certified chemical
fume hood.[1][4] If dusts are
generated and ventilation is
inadequate, a NIOSH/MSHA or
European Standard EN 149
approved respirator with an
appropriate filter (e.g., ABEK-
P2) should be used.[2][6]

Protects against inhalation of

harmful dust and vapors.[1][2]

Operational Plan: Step-by-Step Handling Procedure
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e Preparation and Engineering Controls:

o Work should be conducted in a designated area, such as a certified chemical fume hood,
to ensure adequate ventilation.[1][4]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[4][7]

o Before handling, ensure all necessary PPE is donned correctly.

e Handling the Solid:

[e]

Minimize dust generation and accumulation when handling the solid powder.[4]

[e]

Avoid direct contact with skin, eyes, and clothing.[3][4]

o

Do not eat, drink, or smoke in the area where the chemical is handled.[2][6]

[¢]

Use appropriate tools (e.g., spatula) to handle the material, avoiding practices that could
generate dust.

o Storage:
o Store in a tightly closed, properly labeled container.[2][4]
o Keep the container in a cool, dry, and well-ventilated place.[4][7]

o Store away from incompatible materials such as strong oxidizing agents, acids, bases,
and reducing agents.[4][7][8]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 3,5-Dibromopyridine-4-carboxylic acid and its containers is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Identification and Collection:
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o All waste containing this chemical, including contaminated labware (e.g., pipette tips, vials)
and spill cleanup materials, must be treated as hazardous waste.[5]

o Collect waste in a designated, leak-proof, and chemically compatible container with a
secure lid.[5]

o Do not dispose of this chemical down the drain or in regular trash.[5]

o Waste Segregation:

o Keep waste containing 3,5-Dibromopyridine-4-carboxylic acid separate from other
incompatible waste streams.[5]

e Labeling:

o The hazardous waste container must be clearly labeled with "Hazardous Waste" and the
full chemical name: "3,5-Dibromopyridine-4-carboxylic acid".[5]

o Affix the appropriate GHS hazard pictograms to the waste container.[5]
o Storage and Disposal:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.[5]

o The storage area should be well-ventilated, cool, and dry.[5]

o Dispose of the contents and container in accordance with all local, state, and federal
regulations through an approved waste disposal plant or licensed hazardous waste
disposal company.[3][6] Contact your institution's Environmental Health and Safety (EHS)
office for specific guidance.[5]

Emergency Procedures

« In case of skin contact: Immediately take off all contaminated clothing and rinse the skin with
plenty of water.[6] If skin irritation occurs, seek medical advice.[2][3]
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In case of eye contact: Rinse cautiously with water for several minutes.[6] Remove contact
lenses if present and easy to do. Continue rinsing and immediately call an ophthalmologist or
a POISON CENTER.[6]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[2][3]
Call a POISON CENTER or doctor if you feel unwell.[9]

If swallowed: Rinse mouth.[6] Call a POISON CENTER or doctor if you feel unwell.[6][9] Do
not induce vomiting.

In case of a spill: Evacuate the area.[8] Wear appropriate PPE, including respiratory
protection if necessary.[8] Absorb the spill with an inert, dry material and place it into a
suitable container for disposal.[8]
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Start: Handling Protocol

1. Preparation
- Work in fume hood
- Check safety equipment

'

2. Don PPE
- Goggles/Face shield
- Resistant gloves
- Lab coat

'

3. Chemical Handling
- Minimize dust
- Avoid contact

Store unused chemical Genelrate waste
I
I
I
4. Storage 5. Waste Collection Emeraency:
- Tightly sealed container - Collect in labeled, Spill or ng o;’ﬂre
- Cool, dry, ventilated area compatible container P P

6. Professional Disposal Selllem [ErEEETE
End of Handling - Contact EHS Procedurgs Y
- Follow regulations

End: Waste Disposed

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 3,5-Dibromopyridine-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

inte

nded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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